Cas no 2227918-63-8 (3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227918-63-8
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5926108
• PubChem ID: 165858470
• Update Time: 2025-05-21

3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole
• EN300-1771098
• 2227918-63-8
• 3-(4-fluorophenyl)-4-[(2R)-oxiran-2-yl]-1H-pyrazole

• Inchi： 1S/C11H9FN2O/c12-8-3-1-7(2-4-8)11-9(5-13-14-11)10-6-15-10/h1-5,10H,6H2,(H,13,14)/t10-/m0/s1
• InChI Key： KPXOBRBKMOQJNX-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)[C@@H]1CO1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.2Ų

Additional information on 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole

Comprehensive Overview of 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227918-63-8)

The compound 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227918-63-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluorophenyl moiety and the (2R)-oxiran-2-yl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small molecule therapeutics and enzyme inhibitors, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated compounds like 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on drug discovery and biopharmaceutical innovation, topics frequently searched by professionals in the field. The compound's epoxide ring (oxirane) functionality is particularly noteworthy, as it often serves as a reactive intermediate in the synthesis of more complex molecules, such as kinase inhibitors or GPCR modulators.

From a synthetic chemistry perspective, CAS No. 2227918-63-8 exemplifies the convergence of heterocyclic chemistry and stereoselective synthesis. The (2R)-oxiran-2-yl group introduces chirality, a critical factor in modern drug design, as enantiopure compounds often exhibit superior pharmacological profiles. This resonates with the increasing emphasis on chiral intermediates and asymmetric catalysis in industrial and academic settings.

The pyrazole core of this molecule is another area of interest, as this heterocycle is a common pharmacophore in anti-inflammatory and anticancer agents. Coupled with the 4-fluorophenyl substituent, which is known to enhance membrane permeability, the compound presents a versatile scaffold for medicinal chemistry optimization. Searches for fluorinated pyrazoles and epoxide-containing drugs have spiked in recent years, reflecting the compound's relevance to cutting-edge research.

Beyond pharmaceuticals, 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole may find applications in agrochemicals, particularly in the development of crop protection agents. The fluorine atom and epoxide ring could contribute to the molecule's bioactivity against pests or fungi, addressing the global need for sustainable agriculture solutions. This ties into popular search queries around green chemistry and eco-friendly pesticides.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring its purity and stereochemical integrity. These methods are frequently searched by quality control professionals and synthetic chemists working with high-value intermediates like CAS No. 2227918-63-8.

In summary, 3-(4-fluorophenyl)-4-(2R)-oxiran-2-yl-1H-pyrazole represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material science, coupled with its alignment with trending topics like fluorine chemistry and chiral synthesis, ensure its continued relevance in scientific literature and industrial applications.